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Compound of Interest

2,4-Dibromo-6-
Compound Name:
(trifluoromethyl)pyridin-3-amine

Cat. No.: B595754

An In-depth Technical Guide to the Chemical Properties of 2,4-Dibromo-6-
(trifluoromethyl)pyridin-3-amine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known chemical and physical
properties of 2,4-Dibromo-6-(trifluoromethyl)pyridin-3-amine. The information is compiled
for professionals in research, scientific, and drug development fields, with a focus on
presenting clear, structured data and outlining relevant experimental contexts.

Core Chemical Properties

2,4-Dibromo-6-(trifluoromethyl)pyridin-3-amine is a halogenated and trifluoromethylated
pyridine derivative. Such compounds are of significant interest in medicinal chemistry and
materials science due to the unique physicochemical properties conferred by the substituent
groups. The trifluoromethyl group can enhance metabolic stability and binding affinity, while the
bromine atoms provide sites for further chemical modification, such as cross-coupling
reactions.

A summary of the core chemical and physical properties is presented in Table 1.

Table 1: Core Chemical and Physical Properties of 2,4-Dibromo-6-(trifluoromethyl)pyridin-3-
amine
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Property Value Reference(s)
CAS Number 1214365-67-9 [11[2]
Molecular Formula CeH3Brz2FsN:2 [1]

Molecular Weight 319.90 g/mol [1]

Boiling Point 275 °C [2]

Purity Typically =297% [1]

Structural and Analytical Data

Detailed analytical data such as Nuclear Magnetic Resonance (NMR) and Mass Spectrometry
(MS) are crucial for the unambiguous identification and characterization of a chemical
compound. While several commercial suppliers indicate the availability of 1H NMR, 13C NMR,
HPLC, and LC-MS data for 2,4-Dibromo-6-(trifluoromethyl)pyridin-3-amine, this information
is not publicly available in the scientific literature at the time of this report.[1] Researchers
requiring this data should request it directly from commercial vendors.

Synthesis and Experimental Protocols

A specific, detailed experimental protocol for the synthesis of 2,4-Dibromo-6-
(trifluoromethyl)pyridin-3-amine is not readily available in published scientific literature.
However, the synthesis of structurally similar compounds, such as other halogenated
aminopyridines, has been described. These methods typically involve the direct halogenation of
an aminopyridine precursor.

For instance, the synthesis of 2,6-dibromo-4-(trifluoromethoxy)aniline has been reported via the
bromination of 4-(trifluoromethoxy)aniline using bromine and hydrogen peroxide in an aqueous
phase.[3] Another relevant patent describes the manufacture of various bromopyridines, which

may offer insights into potential synthetic routes.[4] The synthesis of 2,6-dibromo pyridine from

2,6-dichloro pyridine has also been documented.[5]

A generalized workflow for the potential synthesis of 2,4-Dibromo-6-(trifluoromethyl)pyridin-
3-amine, based on synthetic strategies for similar compounds, is proposed below. This should
be considered a theoretical pathway requiring experimental validation and optimization.
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General Synthetic Workflow
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2,4-Dibromo-6-(trifluoromethyl)pyridin-3-amine
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A potential synthetic workflow for 2,4-Dibromo-6-(trifluoromethyl)pyridin-3-amine.

Biological Activity and Potential Applications

Specific biological activity data for 2,4-Dibromo-6-(trifluoromethyl)pyridin-3-amine is not
extensively reported in the public domain. However, the broader class of brominated and
trifluoromethylated pyridine derivatives has been investigated for various therapeutic

applications.
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e Anticancer Potential: Substituted pyridines are a well-established scaffold in oncology drug
discovery.[6] The introduction of bromine and trifluoromethyl groups can enhance cytotoxic
activity against cancer cell lines.[6]

» Antimicrobial Activity: Halogenated heterocyclic compounds are known to exhibit
antimicrobial properties. While no specific data exists for the target compound, related
marinopyrroles and pseudilins, which are halogenated pyrrole-phenols, have shown
antibacterial activity.[7]

» Kinase Inhibition: The pyridine scaffold is a common feature in kinase inhibitors used in
cancer therapy. The subject compound is suggested by some vendors to be a key starting
material for the development of kinase inhibitors.[2]

The general workflow for screening the biological activity of a novel compound like 2,4-
Dibromo-6-(trifluoromethyl)pyridin-3-amine is depicted below.

Biological Activity Screening Workflow
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A generalized workflow for the biological evaluation of the target compound.

Safety and Handling

Detailed safety and handling information should be obtained from the Safety Data Sheet (SDS)
provided by the supplier. As a brominated aromatic amine, this compound should be handled
with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a
lab coat, in a well-ventilated area or fume hood.

Conclusion

2,4-Dibromo-6-(trifluoromethyl)pyridin-3-amine is a chemical compound with potential
applications in drug discovery and materials science, primarily as a building block for more
complex molecules. While its basic chemical and physical properties are documented, detailed
experimental data, particularly spectroscopic and comprehensive biological activity profiles, are
not widely available in the public domain. Researchers interested in this compound are advised
to obtain detailed analytical data from commercial suppliers and to perform thorough
experimental validation for any synthetic or biological investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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